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Leucocrystal Violet-d6 solubility and stability
properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Leucocrystal Violet-d6é

CAS No.: 1173023-92-1

Cat. No.: S1782878

Basic Chemical and Physical Properties

The table below summarizes the core identifiers and physical properties of Leucocrystal Violet-d6 (CAS
1173023-92-1) [1] [2] [3].

Property Value

CAS Number 1173023-92-1 [1] [2] [3]

Molecular Formula C2sH2s5DeNs [1] [2]

Molecular Weight 379.57 - 379.570710668 g/mol [1] [2]

Purity >98.04% (HPLC) [3]

Appearance (Solid) Off-White to Light Grey solid [1]

Melting Point >139 °C (with decomposition) [1]

Storage Temperature 2-8 °C (Refrigerated); in the dark/amber vial [1] [2] [3]
Expiry Date Based on one batch analysis: May 1, 2030 [3]
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Solubility and Solution Properties

Leucocrystal Violet-d6 is commonly available as a standard solution. The table below details its solubility

and prepared solution characteristics [2].

Property Description / Value

Solubility (Solid) Slightly soluble in Chloroform; Very slightly soluble in Ethyl Acetate [1].

Common Solution Form Prepared in Acetonitrile [2].

Solution Concentration 100 pg/mL and 1000 ppm solutions are available [1] [2].
Solution Appearance Clear, colorless liquid [2].
Solution Storage 4°C [2].

Stability, Handling, and Safety

Proper handling is crucial due to the compound's stability concerns and the hazards of its solvent.

e Stability and Integrity: The material is sensitive to light and air [1] [4]. It is recommended to open the
vial at room temperature only, and handling the material under an inert gas is strongly advised to
maintain integrity. The overall purity can be guaranteed only if the substance is handled under proper
conditions and stored correctly in the originally closed flask [3].

e Hazard Information (for Solution): The acetonitrile solution is classified as [2]:

o Highly flammable (H225).
o Harmful if swallowed, in contact with skin, or if inhaled (H302, H312, H332).
o Causes serious eye irritation (H319).

o Safe Handling Practices [2]:

o Personal Protective Equipment (PPE): Wear gloves, protective clothing, and eye/face
protection.

o Engineering Controls: Use in a well-ventilated area and avoid breathing vapor or mist.

o Ignition Sources: Keep away from heat, sparks, and open flames. No smoking.

Key Application Workflow
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Leucocrystal Violet and its deuterated form are used as a reagent in a catalytic reaction with blood for
forensic enhancement. The following diagram illustrates the core principle of this reaction, which also

applies to the deuterated compound.

(Colorless LCV SolutiorD G{ydrogen Peroxide (HZOZD -

Catalytic Oxidation{Catalytic Oxidation .-"Catalyzes

Crystal Violet Dye

(Purple/Violet Color)

Click to download full resolution via product page

To utilize this reaction, here is a validated formulation and procedure for preparing the working reagent,

adapted from forensic protocols [5].

Reagent Formulation

¢ Dissolve 10 grams of 5-sulphosalicylic acid in 500 mL of 3% Hydrogen Peroxide.

e Add and dissolve 4.4 grams of Sodium Acetate.

e Add and dissolve 1.1 grams of Leuco Crystal Violet (or the deuterated form, LCV-d6) using a
magnetic stirrer.

> Note: If the LCV crystals have turned yellow instead of white, they should not be used, and a fresh supply

must be obtained [5].

Application Protocol

e Storage: The mixed solution should be stored in dark-colored glassware and refrigerated, where it
remains stable for several months [5].

e Use: The solution can be applied by lightly spraying or immersion. The color reaction upon contact
with blood is nearly instantaneous [5].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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